molecular formula C15H18ClFN4O B2463803 2-(2-chloro-6-fluorophenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide CAS No. 2034519-51-0

2-(2-chloro-6-fluorophenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide

Cat. No. B2463803
CAS RN: 2034519-51-0
M. Wt: 324.78
InChI Key: QGELVHPOGHIVGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-chloro-6-fluorophenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide is a useful research compound. Its molecular formula is C15H18ClFN4O and its molecular weight is 324.78. The purity is usually 95%.
BenchChem offers high-quality 2-(2-chloro-6-fluorophenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-chloro-6-fluorophenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analytical and Pharmacokinetic Studies

Research often involves the development and application of analytical methods to study pharmacokinetics, metabolism, and distribution of compounds. For example, studies on midazolam, a compound with structural similarities, particularly in the context of chloro and fluoro substitutions, have provided insights into its metabolism, effects on sleep, and its use as an anesthetic agent (Krieger, Mangin, & Kurtz, 1983). These studies emphasize the importance of understanding how specific chemical modifications influence the biological activity and metabolism of pharmaceutical compounds.

Toxicology and Safety Assessment

The assessment of toxicological properties is a critical aspect of chemical research. Investigations into compounds like chloroacetamide highlight the importance of evaluating the potential for allergic reactions or dermatitis in occupational settings or upon exposure to consumer products containing similar chemicals (Assier-Bonnet & Revuz, 1999). Such studies are pivotal in ensuring the safe use of chemicals in various applications, from industrial to pharmaceutical contexts.

properties

IUPAC Name

2-(2-chloro-6-fluorophenyl)-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18ClFN4O/c1-10(2)14(7-21-9-18-8-19-21)20-15(22)6-11-12(16)4-3-5-13(11)17/h3-5,8-10,14H,6-7H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGELVHPOGHIVGK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(CN1C=NC=N1)NC(=O)CC2=C(C=CC=C2Cl)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18ClFN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.78 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-chloro-6-fluorophenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.